Cas no 2445785-40-8 (1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride)

• Product Name: 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride
• CAS No: 2445785-40-8
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD32691919
• CID: 5668724
• PubChem ID: 155821270
• Update Time: 2025-11-01

1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride
• EN300-26866221
• (3-Cyclopropyl-5-methylphenyl)methanamine;hydrochloride
• 2445785-40-8

• MDL： MFCD32691919
• Inchi： 1S/C11H15N.ClH/c1-8-4-9(7-12)6-11(5-8)10-2-3-10;/h4-6,10H,2-3,7,12H2,1H3;1H
• InChI Key： ROYUJPBWPBYYKP-UHFFFAOYSA-N
• SMILES： Cl.NCC1=CC(C)=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride

Recent Advances in the Study of 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride (CAS: 2445785-40-8)

The compound 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride (CAS: 2445785-40-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and methylphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by reductive amination, to achieve high enantiomeric purity. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In addition to synthetic improvements, recent pharmacological studies have explored the compound's potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo data suggest that 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride exhibits high affinity for serotonin and dopamine receptors, indicating possible applications in treating neuropsychiatric disorders such as depression and schizophrenia. A 2024 study in Neuropharmacology demonstrated that the compound significantly modulates neurotransmitter release in rodent models, with minimal off-target effects.

Another promising avenue of research involves the compound's potential anti-inflammatory properties. A recent paper in Biochemical Pharmacology (2024) reported that 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride inhibits key pro-inflammatory cytokines in human cell lines, suggesting its utility in treating chronic inflammatory conditions. The study highlighted the compound's ability to suppress NF-κB signaling, a critical pathway in inflammation, without inducing cytotoxicity at therapeutic concentrations.

Despite these encouraging findings, challenges remain in the development of 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Ongoing research is also investigating its potential metabolites and their safety profiles, which will be crucial for regulatory approval.

In conclusion, 1-(3-cyclopropyl-5-methylphenyl)methanamine hydrochloride (CAS: 2445785-40-8) represents a versatile and promising candidate in drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a compound worthy of continued investigation. Future studies should focus on optimizing its pharmacokinetic profile and exploring its therapeutic potential in disease-specific models to pave the way for clinical translation.